Cas no 84731-68-0 (Hexanedioic acid,1,6-bis(3-cyclohexylpropyl) ester)
84731-68-0 structure
Product Name:Hexanedioic acid,1,6-bis(3-cyclohexylpropyl) ester
CAS No:84731-68-0
MF:C24H42O4
MW:394.587888240814
CID:723804
PubChem ID:3020104
Update Time:2025-04-19
Hexanedioic acid,1,6-bis(3-cyclohexylpropyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Hexanedioic acid,1,6-bis(3-cyclohexylpropyl) ester
- bis(3-cyclohexylpropyl) adipate
- bis(3-cyclohexylpropyl) hexanedioate
- EINECS 283-827-1
- 84731-68-0
- NS00038638
- DTXSID00233750
-
- Inchi: 1S/C24H42O4/c25-23(27-19-9-15-21-11-3-1-4-12-21)17-7-8-18-24(26)28-20-10-16-22-13-5-2-6-14-22/h21-22H,1-20H2
- InChI Key: LVUGJOSLIZEIRL-UHFFFAOYSA-N
- SMILES: O(C(CCCCC(=O)OCCCC1CCCCC1)=O)CCCC1CCCCC1
Computed Properties
- Exact Mass: 394.308
- Monoisotopic Mass: 394.308
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 15
- Complexity: 382
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.5
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Density: 0.99
- Boiling Point: 481°C at 760 mmHg
- Flash Point: 229.4°C
- Refractive Index: 1.476
Hexanedioic acid,1,6-bis(3-cyclohexylpropyl) ester Related Literature
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
84731-68-0 (Hexanedioic acid,1,6-bis(3-cyclohexylpropyl) ester) Related Products
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- 106-27-4(Isopentyl butyrate)
- 1341-38-4(6-Methylheptyl palmitate)
- 5870-68-8(Ethyl 3-Methylvalerate)
- 10138-59-7(1,2-Cyclohexanedicarboxylic Acid Diethyl Ester)
- 103-23-1(Bis(2-ethylhexyl)adipate)
- 14352-61-5(Methylcyclohexaneacetate)
- 557-00-6(propyl isovalerate)
- 659-70-1(Isopentyl 3-methylbutanoate)
- 2035-99-6(Isopentyl octanoate)
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